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Compound of Interest

Compound Name: 1,1,1-Trichloroacetone

Cat. No.: B165163

This guide provides comprehensive safety and logistical information for the handling and
disposal of 1,1,1-Trichloroacetone, tailored for research, scientific, and drug development
professionals. Following these procedures is critical to ensure personal safety and
environmental compliance.

Emergency Contact Information:

Contact Phone Number
Poison Control (Insert Local)
Fire Dept. (Insert Local)
Medical (Insert Local)

Hazard Identification and Personal Protective Equipment
(PPE)

1,1,1-Trichloroacetone is a hazardous substance that poses several risks. It is classified as
causing skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is
crucial to handle this chemical with appropriate personal protective equipment to minimize
exposure.

Required Personal Protective Equipment (PPE):
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Protection Type Specification

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).[1]

Chemical impermeable gloves. Gloves must be

inspected prior to use. The selected protective
Hand Protection gloves have to satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374

derived from it.[1]

Body Protection Fire/flame resistant and impervious clothing.[1]

If exposure limits are exceeded or irritation is
) ) experienced, use a full-face respirator.[1] In
Respiratory Protection ) o )
case of inadequate ventilation, wear respiratory

protection.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is paramount when working with 1,1,1-
Trichloroacetone.

1. Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]
e Ensure emergency exits and a risk-elimination area are established.[1]

e Remove all sources of ignition as the substance is a combustible liquid.[4] Use non-sparking
tools.[1][3]

e Have an emergency eyewash station and safety shower readily accessible.
2. Donning Personal Protective Equipment (PPE):
o Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:
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Avoid contact with skin and eyes.[1][3]
Avoid breathing mist, gas, or vapors.[1][3]
Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[1][5][6]

. Storage:

Store in a tightly closed, suitable container in a dry, cool, and well-ventilated place.[1][3][5]
Store locked up.[1][5]

Store away from foodstuff containers or incompatible materials.[3]

. Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area and keep people away from and upwind
of the spill/leak.[1][3]

Prevent further leakage or spillage if it is safe to do so.[1][3]

Absorb the spill with liquid-binding material (sand, diatomite, acid binders, universal binders,
sawdust).[6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1][3]

Do not let the chemical enter drains.[1][3]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[1]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult a doctor.[1][3]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Disposal Plan

Proper disposal of 1,1,1-Trichloroacetone and its contaminated waste is crucial to prevent
environmental contamination.

1. Waste Collection:

o Collect waste in suitable and closed containers labeled for chemical waste.[1][3]

2. Disposal Method:

o Disposal must be made according to official, applicable laws and regulations.[1][3][6]

o The most favorable course of action is to use an alternative chemical product with less
inherent propensity for occupational exposure or environmental contamination.[5]

e Recycle any unused portion of the material for its approved use or return it to the
manufacturer or supplier.[5]
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» Ultimate disposal must consider the material's impact on air quality, potential migration in soll
or water, and effects on animal and plant life.[5]

e Discharge into the environment must be avoided.[1][3]

Workflow for Handling 1,1,1-Trichloroacetone
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Safe Handling and Disposal Workflow for 1,1,1-Trichloroacetone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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